Cas no 2195937-10-9 (1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one)

1-{3-(Pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one is a heterocyclic compound featuring both pyrimidine and thiophene moieties linked via an azetidine scaffold. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The pyrimidine ring enhances hydrogen-bonding potential, while the thiophene group contributes to π-stacking interactions, improving binding affinity in biological systems. The azetidine core offers conformational rigidity, which can optimize pharmacokinetic profiles. This compound is particularly relevant in the development of kinase inhibitors and other targeted therapeutics due to its balanced lipophilicity and synthetic versatility. Its well-defined reactivity allows for further functionalization, supporting diverse research applications.
1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one structure
2195937-10-9 structure
Product Name:1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one
CAS No:2195937-10-9
MF:C13H14N4OS
MW:274.341460704803
CID:5849198
PubChem ID:121187298
Update Time:2025-06-15

1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one
    • 1-{3-[(pyrimidin-2-yl)amino]azetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one
    • AKOS032742631
    • 1-[3-(pyrimidin-2-ylamino)azetidin-1-yl]-2-thiophen-2-ylethanone
    • 1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)-2-(thiophen-2-yl)ethanone
    • F6550-4383
    • 2195937-10-9
    • Inchi: 1S/C13H14N4OS/c18-12(7-11-3-1-6-19-11)17-8-10(9-17)16-13-14-4-2-5-15-13/h1-6,10H,7-9H2,(H,14,15,16)
    • InChI Key: PDRCPDWWYYXPSN-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CC(N1CC(C1)NC1N=CC=CN=1)=O

Computed Properties

  • Exact Mass: 274.08883226g/mol
  • Monoisotopic Mass: 274.08883226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 86.4Ų

1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one Pricemore >>

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Additional information on 1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one

Comprehensive Overview of 1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one (CAS No. 2195937-10-9)

The compound 1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one (CAS No. 2195937-10-9) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique molecular structure, featuring a pyrimidine ring and a thiophene moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for targeted treatments in oncology, immunology, and metabolic disorders. The 1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one compound aligns with this trend, as its structural components are often associated with bioactivity and selectivity. The pyrimidine ring, for instance, is a common pharmacophore in FDA-approved drugs, while the thiophene group is known for its versatility in drug design.

One of the most frequently searched questions in the context of this compound is: "What are the potential applications of 1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one in cancer research?" Preliminary studies suggest that this molecule may exhibit inhibitory effects on specific protein kinases, which are often dysregulated in cancerous cells. This has sparked interest in its potential as a targeted therapy for malignancies such as breast cancer and leukemia.

Another area of exploration is the compound's role in neurodegenerative diseases. Given the growing prevalence of conditions like Alzheimer's and Parkinson's, researchers are investigating whether 1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one can modulate pathways involved in neuroinflammation or oxidative stress. This aligns with the broader trend of repurposing small molecules for neurological applications.

The synthesis of 1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one involves sophisticated organic chemistry techniques, including cross-coupling reactions and amidation processes. Its CAS No. 2195937-10-9 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents. The compound's molecular weight and solubility profile are also critical parameters for researchers optimizing its formulation.

From a commercial perspective, the compound is of interest to pharmaceutical companies and biotech startups focused on drug discovery. Its potential as a lead compound in high-throughput screening assays underscores its value in identifying new therapeutic agents. Additionally, the rise of AI-driven drug discovery platforms has further amplified the demand for structurally diverse molecules like 1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one.

In conclusion, 1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}-2-(thiophen-2-yl)ethan-1-one (CAS No. 2195937-10-9) represents a fascinating intersection of chemistry and biology. Its potential applications in cancer therapy, neurodegenerative disease, and beyond make it a compound worth watching in the coming years. As research progresses, it may well emerge as a cornerstone in the development of next-generation small molecule drugs.

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